Ethyl 2-piperazin-1-yl-1,3-oxazole-4-carboxylate;dihydrochloride

• IUPAC Name: ethyl 2-piperazin-1-yl-1,3-oxazole-4-carboxylate;dihydrochloride
• InChI: InChI=1S/C10H15N3O3.2ClH/c1-2-15-9(14)8-7-16-10(12-8)13-5-3-11-4-6-13;;/h7,11H,2-6H2,1H3;2*1H
• InChI Key: ADRSQLBEYZWXPN-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=COC(=N1)N2CCNCC2.Cl.Cl
• Molecular Formula: C10H17Cl2N3O3
• Molecular Weight: 298.16 g/mol

Description

Ethyl 2-piperazin-1-yl-1,3-oxazole-4-carboxylate;dihydrochloride, also known as EPOC, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. EPOC is a heterocyclic compound that contains a piperazine ring and an oxazole ring in its structure.

Mechanism of Action

The mechanism of action of Ethyl 2-piperazin-1-yl-1,3-oxazole-4-carboxylate;dihydrochloride is not fully understood. However, it has been suggested that Ethyl 2-piperazin-1-yl-1,3-oxazole-4-carboxylate;dihydrochloride exerts its effects by modulating the activity of various neurotransmitter systems, including the dopamine and serotonin systems. Ethyl 2-piperazin-1-yl-1,3-oxazole-4-carboxylate;dihydrochloride has also been shown to have an affinity for the sigma-1 receptor, which is involved in various physiological processes.
Biochemical and Physiological Effects:
Ethyl 2-piperazin-1-yl-1,3-oxazole-4-carboxylate;dihydrochloride has been found to have various biochemical and physiological effects. In vitro studies have shown that Ethyl 2-piperazin-1-yl-1,3-oxazole-4-carboxylate;dihydrochloride can inhibit the activity of phosphodiesterase enzymes, which are involved in the regulation of intracellular signaling pathways. Ethyl 2-piperazin-1-yl-1,3-oxazole-4-carboxylate;dihydrochloride has also been found to increase the levels of brain-derived neurotrophic factor, a protein that is important for the growth and survival of neurons. In vivo studies have shown that Ethyl 2-piperazin-1-yl-1,3-oxazole-4-carboxylate;dihydrochloride can reduce oxidative stress and inflammation in the brain.

Advantages and Limitations for Lab Experiments

One of the main advantages of using Ethyl 2-piperazin-1-yl-1,3-oxazole-4-carboxylate;dihydrochloride in lab experiments is its well-established synthesis method. Ethyl 2-piperazin-1-yl-1,3-oxazole-4-carboxylate;dihydrochloride is also relatively stable and can be easily stored. However, one of the limitations of using Ethyl 2-piperazin-1-yl-1,3-oxazole-4-carboxylate;dihydrochloride is its limited solubility in water, which can make it difficult to use in certain experiments. Ethyl 2-piperazin-1-yl-1,3-oxazole-4-carboxylate;dihydrochloride is also relatively expensive compared to other compounds used in scientific research.

Future Directions

There are several future directions in the scientific research of Ethyl 2-piperazin-1-yl-1,3-oxazole-4-carboxylate;dihydrochloride. One potential direction is the development of Ethyl 2-piperazin-1-yl-1,3-oxazole-4-carboxylate;dihydrochloride derivatives with improved properties, such as increased solubility or potency. Another direction is the investigation of the potential therapeutic applications of Ethyl 2-piperazin-1-yl-1,3-oxazole-4-carboxylate;dihydrochloride in various neurological and psychiatric disorders. Additionally, further studies are needed to fully understand the mechanism of action of Ethyl 2-piperazin-1-yl-1,3-oxazole-4-carboxylate;dihydrochloride and its effects on various neurotransmitter systems.

Synthesis Methods

The synthesis of Ethyl 2-piperazin-1-yl-1,3-oxazole-4-carboxylate;dihydrochloride involves the reaction between ethyl 2-amino-1,3-oxazole-4-carboxylate and piperazine in the presence of hydrochloric acid. The resulting product is then purified by recrystallization to obtain Ethyl 2-piperazin-1-yl-1,3-oxazole-4-carboxylate;dihydrochloride as a dihydrochloride salt. The synthesis method of Ethyl 2-piperazin-1-yl-1,3-oxazole-4-carboxylate;dihydrochloride has been well-established and is commonly used in laboratories.

Scientific Research Applications

Ethyl 2-piperazin-1-yl-1,3-oxazole-4-carboxylate;dihydrochloride has been found to have potential applications in various scientific research fields, including neuroscience, pharmacology, and medicinal chemistry. In neuroscience, Ethyl 2-piperazin-1-yl-1,3-oxazole-4-carboxylate;dihydrochloride has been shown to have neuroprotective effects and can reduce neuroinflammation. In pharmacology, Ethyl 2-piperazin-1-yl-1,3-oxazole-4-carboxylate;dihydrochloride has been found to have antipsychotic and antidepressant properties. In medicinal chemistry, Ethyl 2-piperazin-1-yl-1,3-oxazole-4-carboxylate;dihydrochloride has been used as a building block for the synthesis of various drugs.